Cas no 2227791-86-6 ((1S)-1-3-(2-methylphenyl)phenylethan-1-ol)

• Product Name: (1S)-1-3-(2-methylphenyl)phenylethan-1-ol
• CAS No: 2227791-86-6
• MF: C₁₅H₁₆O
• MW: 212.286944389343
• CID: 6046277
• PubChem ID: 140062185
• Update Time: 2025-10-29

(1S)-1-3-(2-methylphenyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-3-(2-methylphenyl)phenylethan-1-ol
• EN300-1743108
• 2227791-86-6
• (1S)-1-[3-(2-methylphenyl)phenyl]ethan-1-ol

• Inchi： 1S/C15H16O/c1-11-6-3-4-9-15(11)14-8-5-7-13(10-14)12(2)16/h3-10,12,16H,1-2H3/t12-/m0/s1
• InChI Key： FJKWLLYPKCEVAP-LBPRGKRZSA-N
• SMILES： O[C@@H](C)C1C=CC=C(C=1)C1C=CC=CC=1C

Computed Properties

• Exact Mass: 212.120115130g/mol
• Monoisotopic Mass: 212.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-1-3-(2-methylphenyl)phenylethan-1-ol

Introduction to (1S)-1-3-(2-methylphenyl)phenylethan-1-ol and Its Significance in Modern Chemical Research

(1S)-1-3-(2-methylphenyl)phenylethan-1-ol, with the CAS number 2227791-86-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral alcohol, characterized by its complex aromatic and aliphatic structure, has garnered attention for its potential applications in drug development and molecular recognition studies. The compound's stereochemistry, particularly its (1S) configuration, plays a crucial role in determining its interaction with biological targets, making it a valuable candidate for further exploration.

The structural motif of (1S)-1-3-(2-methylphenyl)phenylethan-1-ol consists of two phenyl rings connected by an ethyl bridge, with a hydroxyl group at the terminal carbon. The presence of the (1S) configuration indicates a specific spatial arrangement of atoms, which can influence its pharmacological properties. This stereochemical feature is particularly important in the design of enantiopure drugs, where the biological activity often depends on the precise three-dimensional orientation of molecules within the binding site of a target protein or enzyme.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. (1S)-1-3-(2-methylphenyl)phenylethan-1-ol has been explored as a potential building block in such applications. Its rigid aromatic framework provides a stable scaffold for constructing more complex molecules, while the hydroxyl group offers opportunities for further functionalization. Researchers have leveraged this compound to develop novel catalysts and reagents that facilitate enantioselective transformations, contributing to more efficient and sustainable synthetic routes.

The pharmaceutical industry has been particularly keen on exploring new scaffolds for drug discovery. The structural features of (1S)-1-3-(2-methylphenyl)phenylethan-1-ol make it an attractive candidate for designing molecules with enhanced binding affinity and selectivity. Preclinical studies have suggested that derivatives of this compound may exhibit promising activity against various biological targets, including enzymes and receptors involved in metabolic pathways. The (1S) configuration is believed to contribute to improved pharmacokinetic properties, such as better solubility and reduced toxicity.

Advances in computational chemistry have enabled researchers to predict the behavior of complex molecules like (1S)-1-3-(2-methylphenyl)phenylethan-1-ol with greater accuracy. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights are crucial for rational drug design, allowing scientists to optimize the structure of lead compounds before they enter clinical trials. The integration of experimental data with computational predictions has become a cornerstone of modern pharmaceutical research, and compounds like this one serve as excellent models for studying molecular recognition processes.

The synthesis of enantiopure compounds remains a challenging task in organic chemistry. However, recent methodologies have made significant strides in improving the efficiency and scalability of asymmetric synthesis. Techniques such as asymmetric hydrogenation and chiral resolution have been applied to produce high-purity samples of (1S)-1-3-(2-methylphenyl)phenylethan-1-ol. These advancements are not only crucial for academic research but also have practical implications for industrial applications, where enantiopure drugs are often required to meet regulatory standards.

The role of natural products as inspiration for drug discovery cannot be overstated. Many biologically active compounds exhibit complex stereochemistry that mirrors natural products. By studying molecules like (1S)-1-3-(2-methylphenyl)phenylethan-1-ol, researchers can gain insights into how stereochemistry influences biological activity. This knowledge can be translated into the design of novel therapeutic agents that mimic the efficacy of natural products while offering improved safety profiles.

The future directions for research on (1S)-1-3-(2-methylphenyl)phenylethan-1-ol and related compounds are promising. Ongoing studies aim to explore new synthetic strategies that enhance yield and selectivity, as well as to investigate novel applications in areas such as materials science and catalysis. The compound's versatility makes it a valuable tool for interdisciplinary research, bridging the gap between fundamental chemistry and applied science.